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Compound of Interest

Compound Name: 2-Chloro-5-nitronicotinic acid

Cat. No.: B1590578

An In-Depth Technical Guide to 2-Chloro-5-nitronicotinic Acid: Properties, Synthesis, and
Applications

Introduction

2-Chloro-5-nitronicotinic acid, a substituted pyridine derivative, stands as a pivotal
intermediate in the landscape of modern organic synthesis. Its unique molecular architecture,
featuring a carboxylic acid, a nitro group, and a chlorine atom on a pyridine ring, offers a
versatile platform for constructing complex molecules. This guide provides a comprehensive
technical overview for researchers, scientists, and drug development professionals, delving into
its chemical properties, synthesis methodologies, reactivity, and significant applications. The
strategic positioning of its functional groups allows for selective transformations, making it an
invaluable building block in the synthesis of pharmaceuticals, agrochemicals, and advanced
materials.[1][2]

Physicochemical and Structural Properties

2-Chloro-5-nitronicotinic acid is typically an off-white to pale yellow crystalline solid.[1][2] Its
stability and reactivity are dictated by the interplay of its electron-withdrawing nitro group and
chlorine atom, which influence the acidity of the carboxylic acid and the reactivity of the
pyridine ring.
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A compilation of its key physicochemical properties is presented below. It is important to note

the variability in reported melting points, which may be attributable to different polymorphic

forms or measurement conditions.

Property Value Source(s)
2-chloro-5-nitropyridine-3-

IUPAC Name ] ] PubChem][3]
carboxylic acid
2-Chloro-5-nitro-3-

Synonyms o ] ) Chem-Impex([1]
pyridinecarboxylic acid

CAS Number 42959-38-6 Sigma-Aldrich

Molecular Formula CeH3CIN204 PubChem|[3]

Molecular Weight 202.55 g/mol PubChem][3]

Appearance Off-white to yellow solid Chem-Impex, LookChem[1][2]

) ) ChemicalBook, LookChem[2]

Melting Point 140-143°C or 160-165°C ]

Boiling Point 384.8 °C (Predicted) ChemicalBook[4]

Density 1.702 g/cm3 (Predicted) ChemicalBook[4]

pKa 1.57 (Predicted) ChemicalBook[4]

Purity > 96% (HPLC) Chem-Impex([1]

Molecular Structure

The structure of 2-Chloro-5-nitronicotinic acid is fundamental to its reactivity. The chlorine at

the C2 position is susceptible to nucleophilic substitution, the nitro group at C5 is a strong

deactivating group that can be reduced, and the carboxylic acid at C3 can undergo standard

transformations like esterification or conversion to an acid chloride.
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2-Hydroxynicotinic Acid

H2S0a4, HNOs
50°C, 4h

2-Hydroxy-5-nitronicotinic Acid

Chlorination

Thionyl Chloride (SOCI2)
or POCIs, 80°C, 1-8h

2-Chloro-5-nitronicotinic Acid

Figure 2: Synthesis from 2-Hydroxynicotinic Acid
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SnClz / HCI

or Fe / H* SOCIz / Reflux Nucleophile (Nu-)
D N
: T R ) 2-(Nuy)-5-nitronicotinic Acid
5-Amino-2-chloronicotinic Acid 2-Chloro-5-nitronicotinoyl chloride (Nu = OR, NR:, efc.)

Nitro Group Reduction Nucleophilic Substitution

NHs(aq)

2-Chloro-5-nitronicotinamide

Carboxylic Acid Transformation

Figure 3: Key Reaction Pathways

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1590578#2-chloro-5-nitronicotinic-acid-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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